Cas no 179689-05-5 (4-Piperidinebutanoic acid, methyl ester, hydrochloride)

• Product Name: 4-Piperidinebutanoic acid, methyl ester, hydrochloride
• CAS No: 179689-05-5
• MF: C₁₀H₂₀ClNO₂
• MW: 221.72430229187
• CID: 1375634
• PubChem ID: 66672062
• Update Time: 2025-04-20

4-Piperidinebutanoic acid, methyl ester, hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinebutanoic acid, methyl ester, hydrochloride
• 179689-05-5
• methyl 4-(piperidin-4-yl)butanoate hydrochloride
• methyl 4-piperidin-4-ylbutanoate;hydrochloride
• Methyl 4-(4-piperidinyl)-butyrate hydrochloride
• EN300-26294975
• A1-12842
• 4-piperidin-4-yl-butyric acid methyl ester hydrochloride
• G46088
• IZBLMWWIUMKZKQ-UHFFFAOYSA-N
• SCHEMBL382253
• 4-piperidin-4-yl-butyric acid methyl ester hydrochloride salt
• 4-Piperidinebutanoic acid, methyl ester hydrochloride

• Inchi： 1S/C10H19NO2.ClH/c1-13-10(12)4-2-3-9-5-7-11-8-6-9;/h9,11H,2-8H2,1H3;1H
• InChI Key： IZBLMWWIUMKZKQ-UHFFFAOYSA-N
• SMILES： Cl.O(C)C(CCCC1CCNCC1)=O

Computed Properties

• Exact Mass: 221.1184
• Monoisotopic Mass: 221.1182566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 153
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 38.33

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid methyl esters
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Fatty acid methyl esters